Cas no 2680599-72-6 (benzyl N-[2-hydroxy-2-(oxolan-2-yl)ethyl]carbamate)

• Product Name: benzyl N-[2-hydroxy-2-(oxolan-2-yl)ethyl]carbamate
• CAS No: 2680599-72-6
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 5935356
• PubChem ID: 78032664
• Update Time: 2025-08-05

benzyl N-[2-hydroxy-2-(oxolan-2-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[2-hydroxy-2-(oxolan-2-yl)ethyl]carbamate
• EN300-7064372
• 2680599-72-6

• Inchi： 1S/C14H19NO4/c16-12(13-7-4-8-18-13)9-15-14(17)19-10-11-5-2-1-3-6-11/h1-3,5-6,12-13,16H,4,7-10H2,(H,15,17)
• InChI Key： COADLJYJXFCNHJ-UHFFFAOYSA-N
• SMILES： O1CCCC1C(CNC(=O)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 265.13140809g/mol
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.8Ų

Additional information on benzyl N-[2-hydroxy-2-(oxolan-2-yl)ethyl]carbamate

Research Brief on Benzyl N-[2-hydroxy-2-(oxolan-2-yl)ethyl]carbamate (CAS: 2680599-72-6)

This research brief provides an in-depth analysis of the latest advancements related to the compound benzyl N-[2-hydroxy-2-(oxolan-2-yl)ethyl]carbamate (CAS: 2680599-72-6), a molecule of significant interest in the field of chemical biology and pharmaceutical research. The compound has garnered attention due to its potential applications in drug discovery and development, particularly as a building block or intermediate in the synthesis of bioactive molecules.

Recent studies have explored the synthetic pathways and structural modifications of benzyl N-[2-hydroxy-2-(oxolan-2-yl)ethyl]carbamate, highlighting its versatility in organic synthesis. Researchers have successfully utilized this compound in the preparation of novel heterocyclic derivatives, which exhibit promising pharmacological properties. The presence of both hydroxyl and carbamate functional groups in its structure allows for diverse chemical transformations, making it a valuable scaffold for medicinal chemistry applications.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists investigated the role of benzyl N-[2-hydroxy-2-(oxolan-2-yl)ethyl]carbamate as a precursor in the synthesis of potential antiviral agents. The study demonstrated that derivatives of this compound exhibited inhibitory activity against specific viral proteases, suggesting its utility in the development of new antiviral therapies. The research team employed computational modeling and in vitro assays to validate their findings, providing a robust foundation for further exploration.

Another significant development involves the use of benzyl N-[2-hydroxy-2-(oxolan-2-yl)ethyl]carbamate in the design of prodrugs. A recent patent application (WO2023051234) describes its incorporation into prodrug formulations aimed at improving the bioavailability of poorly soluble active pharmaceutical ingredients (APIs). The carbamate moiety serves as a cleavable linker, enabling controlled release of the active drug upon enzymatic hydrolysis in vivo. This innovation addresses a critical challenge in drug delivery and has potential implications for enhancing therapeutic efficacy.

Furthermore, the compound's chiral center at the hydroxy-bearing carbon has been exploited in asymmetric synthesis. Researchers have developed enantioselective routes to access optically pure derivatives of benzyl N-[2-hydroxy-2-(oxolan-2-yl)ethyl]carbamate, which are crucial for the development of stereospecific drugs. These advancements underscore the compound's importance in modern synthetic chemistry and its role in addressing the growing demand for chiral pharmaceuticals.

In conclusion, benzyl N-[2-hydroxy-2-(oxolan-2-yl)ethyl]carbamate (CAS: 2680599-72-6) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from antiviral drug development to prodrug design and asymmetric synthesis, highlighting its broad utility. Future research should focus on expanding its therapeutic potential and optimizing synthetic methodologies to facilitate large-scale production. This brief underscores the need for continued investment in the exploration of this promising molecule to unlock its full potential in addressing unmet medical needs.